Cas no 7134-09-0 (4-sulfocatechol)

• Product name: 4-sulfocatechol
• CAS No: 7134-09-0
• MF: C₆H₆O₅S
• MW: 190.173840999603
• CID: 976294
• PubChem ID: 189003

4-sulfocatechol Chemical and Physical Properties

Names and Identifiers

• 4-sulfocatechol
• 3,4-Dihydroxybenzenesulfonic acid
• 1,2-dihydroxy-4-benzenesulphonic acid
• 3,4-dihydroxy-benzenesulfonic acid
• 3,4-Dihydroxy-benzolsulfonsaeure
• 3,4-hydroxybenzene sulphonic acid
• Brenzcatechin-sulfonsaeure-(4)
• Catechol-4-sulfonate
• SCHEMBL307133
• 4-Sulfopyrocatechol
• DTXSID00221536
• Q27103308
• NS00014706
• 4SX
• CHEBI:27758
• FT-0722287
• 3,4-dihydroxybenzenesulfonicacid
• LTPDITOEDOAWRU-UHFFFAOYSA-N
• 7134-09-0
• C06674
• DB-082643

• Inchi： InChI=1S/C6H6O5S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3,7-8H,(H,9,10,11)
• InChI Key： LTPDITOEDOAWRU-UHFFFAOYSA-N
• SMILES： Oc1ccc(cc1O)S(O)(=O)=O

Computed Properties

• Exact Mass: 189.99400
• Monoisotopic Mass: 189.99359446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 103.21000
• LogP: 1.42530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives